(Alphar,betar)-beta-(2,4-difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanoic acid
(Alphar,betar)-beta-(2,4-difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanoic acid
Brand Name:
Vulcanchem
CAS No.:
166948-49-8
VCID:
VC21135969
InChI:
InChI=1S/C13H13F2N3O3/c1-8(12(19)20)13(21,5-18-7-16-6-17-18)10-3-2-9(14)4-11(10)15/h2-4,6-8,21H,5H2,1H3,(H,19,20)/t8-,13+/m0/s1
SMILES:
CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O
Molecular Formula:
C13H13F2N3O3
Molecular Weight:
297.26 g/mol
(Alphar,betar)-beta-(2,4-difluorophenyl)-beta-hydroxy-alpha-methyl-1H-1,2,4-triazole-1-butanoic acid
CAS No.: 166948-49-8
Cat. No.: VC21135969
Molecular Formula: C13H13F2N3O3
Molecular Weight: 297.26 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 166948-49-8 |
|---|---|
| Molecular Formula | C13H13F2N3O3 |
| Molecular Weight | 297.26 g/mol |
| IUPAC Name | (2R,3R)-3-(2,4-difluorophenyl)-3-hydroxy-2-methyl-4-(1,2,4-triazol-1-yl)butanoic acid |
| Standard InChI | InChI=1S/C13H13F2N3O3/c1-8(12(19)20)13(21,5-18-7-16-6-17-18)10-3-2-9(14)4-11(10)15/h2-4,6-8,21H,5H2,1H3,(H,19,20)/t8-,13+/m0/s1 |
| Standard InChI Key | QUOMTGYGYQRSMC-ISVAXAHUSA-N |
| Isomeric SMILES | C[C@@H](C(=O)O)[C@](CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O |
| SMILES | CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O |
| Canonical SMILES | CC(C(=O)O)C(CN1C=NC=N1)(C2=C(C=C(C=C2)F)F)O |
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